Cas no 873928-71-3 (2-(Bismethyl)aminomethylcyclohexanone-d6)

2-(Bismethyl)aminomethylcyclohexanone-d6 Properties

Names and Identifiers

• Cyclohexanone,2-[[di(methyl-d3)amino]methyl]-
• 2-(Bismethyl)aminomethylcyclohexanone-d6
• 2-(Bismethyl)amniomethylcyclohexanone-d6
• 2-(Bistrideuteromethyl)amniomethylcyclohexanone-D6
• 2-(3-CYANOPHENYL)ANILINE
• 2-[[Di(methyl-d3)amino]methyl]cyclohexanone-d6
• d6-2-(dimethylaminomethyl)cyclohexanone
• 2-({Bis[(~2~H_3_)methyl]amino}methyl)cyclohexan-1-one
• AKOS030242972
• 873928-71-3
• 2-[[bis(trideuteriomethyl)amino]methyl]cyclohexan-1-one
• SCHEMBL13948191
• DTXSID80661815
• +Expand

• InChIKey： QDHLEFBSGUGHCL-WFGJKAKNSA-N
• Inchi： InChI=1S/C9H17NO/c1-10(2)7-8-5-3-4-6-9(8)11/h8H,3-7H2,1-2H3/i1D3,2D3
• SMILES： CN(C)CC1CCCCC1=O

Computed Properties

• Exact Mass: 161.16900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 161.169
• Heavy Atom Count: 11
• Complexity: 143
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• LogP: 1.30730
• PSA: 20.31000
• Refractive Index: 1.466
• Boiling Point: 222.298°C at 760 mmHg
• Flash Point: 70.247°C
• Density: 0.982